Cas no 2580206-05-7 (3-{(benzyloxy)carbonylamino}-4-(2,4-dimethylphenyl)butanoic acid)

3-{(Benzyloxy)carbonylamino}-4-(2,4-dimethylphenyl)butanoic acid is a specialized chiral intermediate used in organic synthesis, particularly in the preparation of pharmacologically active compounds. Its structure features a benzyloxycarbonyl (Cbz) protecting group, which enhances stability during synthetic transformations, and a 2,4-dimethylphenyl moiety that contributes to steric and electronic modulation. The carboxylic acid functionality allows for further derivatization, making it a versatile building block in peptide and small-molecule drug development. Its well-defined stereochemistry ensures high purity and reproducibility in synthetic routes. This compound is particularly valuable in medicinal chemistry for constructing complex molecules with precise structural control.
3-{(benzyloxy)carbonylamino}-4-(2,4-dimethylphenyl)butanoic acid structure
2580206-05-7 structure
Product Name:3-{(benzyloxy)carbonylamino}-4-(2,4-dimethylphenyl)butanoic acid
CAS No:2580206-05-7
MF:C20H23NO4
MW:341.40092587471
CID:5659593
PubChem ID:165886646
Update Time:2025-05-19

3-{(benzyloxy)carbonylamino}-4-(2,4-dimethylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{[(benzyloxy)carbonyl]amino}-4-(2,4-dimethylphenyl)butanoic acid
    • EN300-27726620
    • 2580206-05-7
    • 3-{(benzyloxy)carbonylamino}-4-(2,4-dimethylphenyl)butanoic acid
    • Inchi: 1S/C20H23NO4/c1-14-8-9-17(15(2)10-14)11-18(12-19(22)23)21-20(24)25-13-16-6-4-3-5-7-16/h3-10,18H,11-13H2,1-2H3,(H,21,24)(H,22,23)
    • InChI Key: LTXCLGUUPUBDKE-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(NC(CC(=O)O)CC1C=CC(C)=CC=1C)=O

Computed Properties

  • Exact Mass: 341.16270821g/mol
  • Monoisotopic Mass: 341.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 75.6Ų

3-{(benzyloxy)carbonylamino}-4-(2,4-dimethylphenyl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27726620-1g
3-{[(benzyloxy)carbonyl]amino}-4-(2,4-dimethylphenyl)butanoic acid
2580206-05-7
1g
$1057.0 2023-09-10
Enamine
EN300-27726620-5g
3-{[(benzyloxy)carbonyl]amino}-4-(2,4-dimethylphenyl)butanoic acid
2580206-05-7
5g
$3065.0 2023-09-10
Enamine
EN300-27726620-10g
3-{[(benzyloxy)carbonyl]amino}-4-(2,4-dimethylphenyl)butanoic acid
2580206-05-7
10g
$4545.0 2023-09-10
Enamine
EN300-27726620-0.05g
3-{[(benzyloxy)carbonyl]amino}-4-(2,4-dimethylphenyl)butanoic acid
2580206-05-7 95.0%
0.05g
$888.0 2025-03-19
Enamine
EN300-27726620-0.1g
3-{[(benzyloxy)carbonyl]amino}-4-(2,4-dimethylphenyl)butanoic acid
2580206-05-7 95.0%
0.1g
$930.0 2025-03-19
Enamine
EN300-27726620-0.25g
3-{[(benzyloxy)carbonyl]amino}-4-(2,4-dimethylphenyl)butanoic acid
2580206-05-7 95.0%
0.25g
$972.0 2025-03-19
Enamine
EN300-27726620-0.5g
3-{[(benzyloxy)carbonyl]amino}-4-(2,4-dimethylphenyl)butanoic acid
2580206-05-7 95.0%
0.5g
$1014.0 2025-03-19
Enamine
EN300-27726620-1.0g
3-{[(benzyloxy)carbonyl]amino}-4-(2,4-dimethylphenyl)butanoic acid
2580206-05-7 95.0%
1.0g
$1057.0 2025-03-19
Enamine
EN300-27726620-2.5g
3-{[(benzyloxy)carbonyl]amino}-4-(2,4-dimethylphenyl)butanoic acid
2580206-05-7 95.0%
2.5g
$2071.0 2025-03-19
Enamine
EN300-27726620-5.0g
3-{[(benzyloxy)carbonyl]amino}-4-(2,4-dimethylphenyl)butanoic acid
2580206-05-7 95.0%
5.0g
$3065.0 2025-03-19

Additional information on 3-{(benzyloxy)carbonylamino}-4-(2,4-dimethylphenyl)butanoic acid

Recent Advances in the Study of 3-{(benzyloxy)carbonylamino}-4-(2,4-dimethylphenyl)butanoic acid (CAS: 2580206-05-7)

In recent years, the compound 3-{(benzyloxy)carbonylamino}-4-(2,4-dimethylphenyl)butanoic acid (CAS: 2580206-05-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The benzyloxycarbonyl (Cbz) protecting group and the 2,4-dimethylphenyl moiety contribute to its distinct chemical properties, making it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and optimization of 3-{(benzyloxy)carbonylamino}-4-(2,4-dimethylphenyl)butanoic acid, aiming to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The research highlighted the compound's stability under physiological conditions, which is critical for its potential use in drug development.

In addition to its synthetic advancements, the pharmacological profile of 3-{(benzyloxy)carbonylamino}-4-(2,4-dimethylphenyl)butanoic acid has been explored. Preliminary in vitro studies indicate its activity as a modulator of specific enzymatic pathways, particularly those involved in inflammatory responses. This finding suggests its potential application in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further in vivo studies are underway to validate these effects and assess the compound's safety profile.

Another area of interest is the compound's role in targeted drug delivery systems. Researchers have investigated its ability to conjugate with nanoparticles, enhancing the delivery of therapeutic agents to specific tissues. A recent patent application (WO2023056789) describes the use of 3-{(benzyloxy)carbonylamino}-4-(2,4-dimethylphenyl)butanoic acid as a linker molecule in antibody-drug conjugates (ADCs), showcasing its versatility in modern biopharmaceutical applications.

Despite these promising developments, challenges remain. The metabolic stability and potential toxicity of 3-{(benzyloxy)carbonylamino}-4-(2,4-dimethylphenyl)butanoic acid require further investigation. Ongoing research aims to address these concerns through structural modifications and advanced pharmacokinetic studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-{(benzyloxy)carbonylamino}-4-(2,4-dimethylphenyl)butanoic acid (CAS: 2580206-05-7) represents a compelling area of research in chemical biology and drug development. Its unique structural attributes and diverse therapeutic potential position it as a molecule of significant interest. Future studies will likely focus on optimizing its pharmacological properties and exploring its applications in novel therapeutic strategies.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited